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Compound of Interest

Compound Name: 4-phenylbut-3-en-2-ol

Cat. No.: B108997 Get Quote

Essential Safety and Handling Guide for 4-
Phenylbut-3-en-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, operational, and disposal information for

handling 4-phenylbut-3-en-2-ol in a laboratory setting. While data indicates a low hazard

profile for this compound, adherence to standard laboratory safety protocols is crucial.

Chemical Identifier:

Name: 4-phenylbut-3-en-2-ol

CAS Number: 17488-65-2

Molecular Formula: C₁₀H₁₂O

Physical Description: Colorless, slightly viscous liquid with a sweet, fruity, and floral odor.[1]

[2] It is insoluble in water but soluble in organic solvents and oils.[1]

Hazard Assessment: According to numerous reports submitted to the ECHA C&L Inventory, 4-
phenylbut-3-en-2-ol does not meet the criteria for GHS hazard classification.[1][2] It is used as

a flavoring agent and in fragrances, with evaluations indicating no safety concerns at current

intake levels for flavoring.[2]
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However, it is important to note that a structurally similar compound, trans-4-phenyl-3-buten-2-

one, is classified as causing skin and eye irritation, and may cause allergic skin reactions and

respiratory irritation.[3][4][5][6] Therefore, exercising caution and using standard personal

protective equipment is recommended as a matter of good laboratory practice.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 4-phenylbut-3-en-2-ol,
based on standard laboratory safety practices for low-hazard chemicals.

Protection Type Specification Rationale

Hand Protection Nitrile or neoprene gloves.

To prevent direct skin contact,

especially given the

sensitization potential of a

similar compound.

Eye Protection
Safety glasses with side

shields or safety goggles.

To protect eyes from potential

splashes of the liquid.

Skin and Body Standard laboratory coat.
To protect skin and personal

clothing from accidental spills.

Respiratory

Not generally required under

normal use with adequate

ventilation.

Use a NIOSH/MSHA approved

respirator if working in a poorly

ventilated area or if aerosols

are generated.[7]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle in a well-ventilated area. A chemical fume hood is recommended for

procedures that may generate aerosols or vapors.

Storage Conditions: Keep the container tightly closed in a dry and well-ventilated place.[7]

Protect from direct sunlight and heat.

Incompatible Materials: Avoid contact with strong oxidizing agents.
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Experimental Workflow:

Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Ensure work area is clean and ventilated

Assemble all necessary equipment and reagents

Dispense 4-phenylbut-3-en-2-ol

Proceed to handling

Perform experimental procedure

Decontaminate work surfaces

Procedure complete

Segregate and label waste

Dispose of waste according to institutional and local regulations

Remove and dispose of contaminated PPE

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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